N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C25H26N4O3/c1-16-5-7-19(13-17(16)2)21-10-12-26-24-20(15-28-29(21)24)25(30)27-11-9-18-6-8-22(31-3)23(14-18)32-4/h5-8,10,12-15H,9,11H2,1-4H3,(H,27,30)
• InChI Key: GYILEXPFXQTSPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=NC3=C(C=NN23)C(=O)NCCC4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol
• CAS No.: 1047422-43-4

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-Tumor Applications

• Novel pyrazolopyrimidine derivatives, including those similar in structure to N-[2-(3,4-dimethoxyphenyl)ethyl]-7-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. These compounds show significant potential as anticancer agents due to their ability to inhibit cell proliferation in specific cancer types (Rahmouni et al., 2016; Deady et al., 2003).

Anti-Inflammatory and Analgesic Agents

• Research into novel heterocyclic compounds derived from pyrazolo[1,5-a]pyrimidine structures has demonstrated potential anti-inflammatory and analgesic activities. These findings support the development of new therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).

Antimicrobial Properties

• Pyrazolo[1,5-a]pyrimidine derivatives have also been explored for their antimicrobial efficacy, showing promising results against a range of Gram-positive and Gram-negative bacterial species. This suggests their potential utility in developing new antimicrobial agents (Kumar et al., 2017).

Molecular Modeling and Drug Design

• The synthesis and structural analysis of pyrazolo[1,5-a]pyrimidine compounds contribute significantly to drug design efforts, particularly in the realm of anticancer therapies. Molecular modeling studies of these compounds help in understanding their interactions with biological targets, thereby informing the development of more effective therapeutic agents (Nassar et al., 2015).